Cas no 851949-65-0 (ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851949-65-0
• MF: C₂₃H₁₈FN₃O₅S
• MW: 467.469527721405
• CID: 5805062
• PubChem ID: 3486178
• Update Time: 2025-06-08

ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-fluorophenyl)-3,4-dihydro-4-oxo-5-[(2-phenoxyacetyl)amino]-, ethyl ester
• 851949-65-0
• AKOS024590228
• ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• F0641-0343
• AB00670393-01
• ethyl 3-(4-fluorophenyl)-4-oxo-5-[(2-phenoxyacetyl)amino]thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate

• Inchi： 1S/C23H18FN3O5S/c1-2-31-23(30)20-17-13-33-21(25-18(28)12-32-16-6-4-3-5-7-16)19(17)22(29)27(26-20)15-10-8-14(24)9-11-15/h3-11,13H,2,12H2,1H3,(H,25,28)
• InChI Key： BRVUETDLSWTMTE-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C2=C(NC(COC3=CC=CC=C3)=O)SC=C12

Computed Properties

• Exact Mass: 467.09512002g/mol
• Monoisotopic Mass: 467.09512002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 11.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Research Brief on Ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851949-65-0)

Ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851949-65-0) is a synthetic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound belongs to the thienopyridazine class, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have explored its role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. The presence of the 4-fluorophenyl and phenoxyacetamido moieties suggests potential interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated the compound's inhibitory effects on a panel of kinases implicated in cancer progression. The results demonstrated significant activity against several kinases, with IC50 values in the low micromolar range. Molecular docking studies further suggested that the compound binds to the ATP-binding site of these kinases, potentially explaining its inhibitory effects.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's anti-inflammatory properties. The study revealed that ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate effectively suppressed the production of pro-inflammatory cytokines in vitro, such as TNF-α and IL-6, by inhibiting NF-κB signaling. These findings highlight its potential as a lead compound for developing novel anti-inflammatory agents.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Future research directions may include structural modifications to enhance bioavailability and in vivo efficacy, as well as further mechanistic studies to elucidate its precise molecular targets. Overall, ethyl 3-(4-fluorophenyl)-4-oxo-5-(2-phenoxyacetamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a promising scaffold for drug discovery, warranting continued investigation in both preclinical and clinical settings.